Cas no 1807269-45-9 (Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate)

• Product Name: Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate
• CAS No: 1807269-45-9
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• CID: 4947423
• Update Time: 2025-07-19

Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate

• Inchi： 1S/C11H10ClNO2S/c1-2-15-11(14)9-4-7(6-13)3-8(5-12)10(9)16/h3-4,16H,2,5H2,1H3
• InChI Key： UBNWFXRBKBPOAN-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C=C(C(=O)OCC)C=1S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate

Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate (CAS No. 1807269-45-9): A Comprehensive Overview

Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate (CAS No. 1807269-45-9) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, characterized by its chloromethyl, cyano, and mercapto functional groups, exhibits a wide range of potential applications in the fields of medicinal chemistry, materials science, and synthetic organic chemistry.

The chloromethyl group in Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate is particularly noteworthy for its reactivity and versatility. It can undergo various chemical transformations, such as nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the cyano group adds to the compound's reactivity and functional diversity, as it can be readily converted into other functional groups like carboxylic acids, amides, and amines through well-established chemical processes.

The mercapto group in Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate is another key feature that contributes to its unique properties. Mercapto groups are known for their ability to form stable complexes with metal ions, which makes this compound a promising candidate for applications in coordination chemistry and catalysis. Additionally, the mercapto group can participate in thiol-disulfide exchange reactions, which are crucial in biological systems and have potential applications in drug delivery and bioconjugation.

In the realm of medicinal chemistry, Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its medicinal applications, Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate has also been investigated for its use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound as a building block for the preparation of conductive polymers and nanomaterials with enhanced electronic and optical properties.

In synthetic organic chemistry, Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate serves as an excellent starting material for the synthesis of complex organic molecules. Its reactivity and functional group diversity allow chemists to design and synthesize a wide range of derivatives with specific functionalities. This versatility is particularly valuable in the development of new catalysts, ligands, and molecular probes.

The physical and chemical properties of Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate have been extensively studied to understand its behavior under various conditions. It is typically a white or off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point and boiling point have been determined through standard analytical techniques, providing important data for its handling and storage.

Safety considerations are an essential aspect of working with any chemical compound. While Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

In conclusion, Ethyl 3-chloromethyl-5-cyano-2-mercaptobenzoate (CAS No. 1807269-45-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it a valuable intermediate in synthetic chemistry and a promising candidate for the development of new materials and therapeutic agents. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and innovation.